Cas no 1267063-16-0 (2-Hydroxy-6-isopropylquinoline-4-carboxylic acid)

• Product Name: 2-Hydroxy-6-isopropylquinoline-4-carboxylic acid
• CAS No: 1267063-16-0
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5700409
• PubChem ID: 82184223
• Update Time: 2025-06-09

2-Hydroxy-6-isopropylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-isopropylquinoline-4-carboxylicacid
• SB69856
• 1267063-16-0
• 2-Hydroxy-6-isopropylquinoline-4-carboxylic acid
• 2-Hydroxy-6-isopropyl-quinoline-4-carboxylic acid
• 4-Quinolinecarboxylic acid, 1,2-dihydro-6-(1-methylethyl)-2-oxo-

• Inchi： 1S/C13H13NO3/c1-7(2)8-3-4-11-9(5-8)10(13(16)17)6-12(15)14-11/h3-7H,1-2H3,(H,14,15)(H,16,17)
• InChI Key： FICCGZKDZTUZIH-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)C2=C(C=CC(=C2)C(C)C)N1

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 408.9±45.0 °C(Predicted)
• pka: 2.74±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 2-Hydroxy-6-isopropylquinoline-4-carboxylic acid

Comprehensive Analysis of 2-Hydroxy-6-isopropylquinoline-4-carboxylic acid (CAS No. 1267063-16-0): Properties, Applications, and Industry Trends

2-Hydroxy-6-isopropylquinoline-4-carboxylic acid (CAS No. 1267063-16-0) is a specialized quinoline derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a hydroxyl group at the 2-position and an isopropyl substituent at the 6-position of the quinoline core, exhibits versatile reactivity, making it a valuable intermediate in organic synthesis. Recent studies highlight its potential as a scaffold for designing novel bioactive molecules, particularly in antimicrobial and anti-inflammatory applications.

The growing demand for quinoline-based compounds in drug discovery has propelled interest in this molecule. Researchers are exploring its structure-activity relationships (SAR) to optimize properties like solubility and bioavailability. In agrochemistry, derivatives of 2-Hydroxy-6-isopropylquinoline-4-carboxylic acid show promise as eco-friendly plant growth regulators, aligning with the global shift toward sustainable agriculture. Analytical techniques such as HPLC and LC-MS are commonly employed to characterize this compound, ensuring high purity for research applications.

From a synthetic chemistry perspective, the carboxylic acid moiety at the 4-position allows for diverse derivatization, including esterification and amide coupling reactions. This flexibility makes CAS No. 1267063-16-0 a strategic building block for constructing complex molecular architectures. Computational chemistry studies suggest that its planar quinoline system facilitates π-π stacking interactions, a property leveraged in materials science for developing organic semiconductors.

Industry trends indicate rising searches for "quinoline carboxylic acid derivatives" and "isopropyl-substituted heterocycles," reflecting broader interest in functionalized heteroaromatics. Environmental concerns have also driven research into greener synthesis routes for this compound, with microwave-assisted and catalyst-free methodologies emerging as sustainable alternatives. Regulatory-compliant handling protocols are emphasized in technical datasheets, addressing occupational safety without compromising research utility.

In pharmacological contexts, 2-Hydroxy-6-isopropylquinoline-4-carboxylic acid is investigated for its metal-chelating properties, relevant to neurodegenerative disease research. Its structural similarity to natural alkaloids sparks exploration in nutraceutical applications, though clinical evidence remains preliminary. The compound's UV absorption characteristics (λ_max ~320 nm) make it suitable for photostability studies in formulation science.

Supply chain analytics reveal increasing procurement of this compound by CROs and academic institutions, particularly for fragment-based drug discovery projects. Storage recommendations typically specify protection from light and moisture, with stability data showing optimal preservation at -20°C under inert atmosphere. These practical considerations are crucial for researchers seeking reproducible results in multi-step syntheses.

Emerging applications include its use as a ligand in catalytic systems and as a fluorescent probe precursor. The isopropyl group steric effects are hypothesized to influence conformational preferences in derived compounds—a subject of ongoing computational modeling studies. Patent analyses show growing IP activity around structurally modified hydroxyquinoline carboxylates, underscoring their commercial potential.

Quality control protocols for CAS No. 1267063-16-0 emphasize chiral purity assessment when applicable, given the stereochemical implications of the isopropyl substituent. Analytical certificates typically include residual solvent profiles and elemental analysis data, meeting the stringent requirements of pharmaceutical GMP workflows. These specifications cater to the compound's dual role as both a research chemical and potential API intermediate.

The scientific community continues to explore structure-property relationships of this multifunctional quinoline, with recent QSAR studies correlating substituent patterns with biological activity. Such investigations align with precision medicine approaches, where tailored molecular modifications address specific therapeutic targets. As synthetic methodologies advance, the accessibility of this compound is expected to increase, further enabling innovative applications across chemical sciences.